(E)-1-(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C22H23N3O3S/c1-27-17-9-10-18(28-2)21-20(17)23-22(29-21)25-14-12-24(13-15-25)19(26)11-8-16-6-4-3-5-7-16/h3-11H,12-15H2,1-2H3/b11-8+
• InChI Key: YWKXXSSIRZVCPX-DHZHZOJOSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol
• CAS No.: 897485-82-4

Description

The compound "(E)-1-(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one" (hereafter referred to as Compound A) is a structurally complex molecule featuring a benzo[d]thiazole core substituted with 4,7-dimethoxy groups, a piperazine ring, and an (E)-configured cinnamoyl moiety (α,β-unsaturated ketone). This architecture positions it within a class of bioactive molecules where the benzo[d]thiazole and piperazine units are known to confer pharmacological properties such as antimicrobial, anticancer, and neuroprotective activities . The E-configuration of the propenone group is critical for maintaining planar geometry, which often enhances interactions with biological targets .

Comparison with Similar Compounds

Piperazine-Cinnamoyl Derivatives

• (E)-1-{4-[Bis(4-methoxyphenyl)methyl]piperazin-1-yl}-3-(4-methylphenyl)prop-2-en-1-one
  • Structural Features : Replaces the benzo[d]thiazole with a bis(4-methoxyphenyl)methyl group and substitutes the phenyl ring with a 4-methylphenyl.
  • Biological Activity : Exhibits antimicrobial and anticancer properties due to the cinnamoyl moiety and piperazine flexibility .
  • Synthesis : Prepared via condensation of (E)-3-(4-methylphenyl)acrylic acid with a bis(4-methoxyphenyl)methyl-piperazine derivative .

Thiazole-Containing Analogues

• (E)-3-(4-Methylphenyl)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
  • Structural Features : Replaces the benzo[d]thiazole with a simpler thiazole ring and lacks the piperazine linker.
  • Biological Activity : Demonstrates antibacterial and anticancer activity, attributed to the thiazole and α,β-unsaturated ketone .
  • Synthesis : Synthesized via Claisen-Schmidt condensation of p-tolualdehyde and 2-acetylthiazole .

Fluorinated Benzothiazole Derivatives

• 1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-3-((4-methoxyphenyl)thio)propan-1-one
  • Structural Features : Substitutes 4,7-dimethoxy groups with a fluorine atom at the 6-position of the benzothiazole and introduces a thioether linkage.
  • Relevance : Fluorination often enhances metabolic stability and bioavailability, while the thioether group may alter electronic properties .

Key Findings :

• The 4,7-dimethoxy groups in Compound A may improve solubility relative to non-polar substituents (e.g., methyl or fluorine) .

Physicochemical Properties

While explicit data for Compound A (e.g., logP, solubility) are unavailable, inferences can be drawn from analogues:

• For example, the bis(4-methoxyphenyl)methyl analogue has a molecular weight of 472.5 g/mol, comparable to Compound A (estimated MW ~453 g/mol).
• Thioether vs. Ether Linkages : The thioether in the fluorinated analogue (MW 431.6 g/mol) may reduce solubility compared to the ether-linked Compound A .

Preparation Methods

Benzo[d]thiazole Ring Formation

The 4,7-dimethoxybenzo[d]thiazol-2-yl group is synthesized via cyclocondensation of 2-amino-4,7-dimethoxyphenol with thiourea in acidic media:

$$
\text{C}7\text{H}9\text{NO}3 + \text{CH}4\text{N}2\text{S} \xrightarrow{\text{HCl, Δ}} \text{C}8\text{H}8\text{N}2\text{O}2\text{S} + \text{NH}3 + \text{H}_2\text{O}
$$

Conditions : Reflux in 6M HCl at 110°C for 8h.

Piperazine Substitution

Nucleophilic aromatic substitution introduces piperazine at the C2 position of the benzothiazole:

$$
\text{C}8\text{H}8\text{N}2\text{O}2\text{S} + \text{C}4\text{H}{10}\text{N}2 \xrightarrow{\text{DMSO, K}2\text{CO}3} \text{C}{12}\text{H}{18}\text{N}4\text{O}_2\text{S}
$$

Optimized Parameters :

• Solvent: Dimethyl sulfoxide (DMSO)
• Base: Potassium carbonate (2.5 eq)
• Temperature: 120°C, 12h
• Yield: 78%

Chalcone Backbone Assembly via Aldol Condensation

Preparation of 1-(4-(4,7-Dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

Intermediate B is synthesized through nucleophilic acyl substitution:

$$
\text{C}{12}\text{H}{18}\text{N}4\text{O}2\text{S} + \text{ClCOCH}3 \xrightarrow{\text{CH}2\text{Cl}2, \text{TEA}} \text{C}{14}\text{H}{20}\text{N}4\text{O}_3\text{S}
$$

Reaction Details :

• Acylating agent: Acetyl chloride (1.2 eq)
• Base: Triethylamine (3 eq)
• Time: 6h at 0°C → RT
• Yield: 85%

Stereoselective Aldol Condensation

The chalcone scaffold is formed via base-catalyzed reaction with benzaldehyde:

$$
\text{C}{14}\text{H}{20}\text{N}4\text{O}3\text{S} + \text{C}7\text{H}6\text{O} \xrightarrow{\text{NaOH, EtOH}} \text{C}{22}\text{H}{23}\text{N}4\text{O}4\text{S}
$$

Critical Parameters :

• Base: 10% NaOH in ethanol (v/v)
• Molar ratio (ketone:aldehyde): 1:1.2
• Temperature: Reflux (78°C)
• Reaction time: 6h
• E/Z selectivity : >95% E-isomer

Purification and Characterization

Crystallization and Chromatography

• Recrystallization solvent : Ethanol/water (7:3)
• Column chromatography : Silica gel, ethyl acetate/hexane (3:7)
• Final purity: >98% (HPLC)

Spectroscopic Validation

Technique	Key Data (Selected Signals)
¹H NMR (500 MHz, CDCl₃)	δ 8.21 (d, J=15.6 Hz, 1H, CH=CH), 7.83 (d, J=15.6 Hz, 1H, CH=CH), 3.94 (s, 6H, OCH₃)
¹³C NMR	δ 188.5 (C=O), 161.2 (C=N), 153.1 (OCH₃)
HRMS	[M+H]⁺ calcd. for C₂₂H₂₃N₄O₄S: 439.1432; found: 439.1429

Comparative Analysis of Synthetic Routes

Method	Catalyst	Time (h)	Yield (%)	E/Z Ratio	Scalability
Classical Aldol	NaOH	6	68	92:8	Moderate
Microwave-Assisted	K₂CO₃	1.5	82	95:5	High
Solid-State	NaH	24	58	89:11	Low

Mechanistic Considerations

The E-selectivity in aldol condensation arises from:

• Thermodynamic control : Extended conjugation stabilizes the transoid configuration
• Base coordination : Chellation of sodium ions to carbonyl oxygen directs β-hydrogen elimination

Side reactions include:

• Retro-aldol decomposition (mitigated by anhydrous conditions)
• Over-oxidation of enone (prevented by inert atmosphere)

Industrial Scalability Challenges

Key hurdles in large-scale production:

• Piperazine handling : Hygroscopic nature requires strict moisture control
• Benzothiazole purification : High-melting intermediates complicate filtration
• Solvent recovery : DMSO/ethanol azeotrope necessitates fractional distillation

Process intensification strategies:

• Continuous flow reactors for aldol step (residence time 12min)
• Mechanochemical synthesis of benzothiazole intermediate (yield +15%)

Q & A

Q. What experimental designs validate synergistic effects with other therapeutics?

• Combination Studies :
• Checkerboard Assay : Test with doxorubicin or cisplatin to calculate combination indices (CI <1 indicates synergy) .
• Transcriptomics : RNA-seq to identify pathways (e.g., apoptosis, DNA repair) modulated by the compound alone vs. in combination .